Cas no 503417-34-3 (1-(3-(Trifluoromethyl)phenyl)cyclopropanamine)

• Product Name: 1-(3-(Trifluoromethyl)phenyl)cyclopropanamine
• CAS No: 503417-34-3
• MF: C₁₀H₁₀F₃N
• MW: 201.188313007355
• MDL: MFCD07374480
• CID: 833169
• PubChem ID: 43146583
• Update Time: 2024-11-03

1-(3-(Trifluoromethyl)phenyl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-(Trifluoromethyl)phenyl)cyclopropanamine
• 1-[3-(trifluoromethyl)phenyl]cyclopropan-1-amine
• Cyclopropanamine, 1-[3-(trifluoromethyl)phenyl]-
• 1-[3-(Trifluoromethyl)phenyl]-cyclopropanamine
• FT-0690936
• A1-36806
• DTXSID30655567
• 1-(3-TRIFLUOROMETHYL-PHENYL)-CYCLOPROPYLAMINE
• 1-[3-(trifluoromethyl)phenyl]cyclopropanamine
• A828078
• AB39569
• SY186456
• 1-[3-(trifluoromethyl)phenyl]-1-cyclopropanamine
• SCHEMBL1420518
• 503417-34-3
• EN300-66844
• N11021
• DDCYKBUZSOJYES-UHFFFAOYSA-N
• 1-(3-trifluoromethylphenyl)cyclopropylamine
• AKOS009321614
• MFCD07374480

• MDL： MFCD07374480
• Inchi： 1S/C10H10F3N/c11-10(12,13)8-3-1-2-7(6-8)9(14)4-5-9/h1-3,6H,4-5,14H2
• InChI Key： DDCYKBUZSOJYES-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1(CC1)N)(F)F

Computed Properties

• Exact Mass: 201.07700
• Monoisotopic Mass: 201.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 3.35350